Cas no 1246814-92-5 (Hydroxy Urea-13C,15N2)

• Product Name: Hydroxy Urea-13C,15N2
• CAS No: 1246814-92-5
• MF: CH₄N₂O₂
• MW: 76.0546598434448
• CID: 4552867
• PubChem ID: 71749409
• Update Time: 2025-05-20

Hydroxy Urea-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• Hydroxy Urea-13C,15N2
• [13C,15N2]-Hydroxy Urea
• hydroxy(13C)urea
• 1246814-92-5

• Inchi： 1S/CH4N2O2/c2-1(4)3-5/h5H,(H3,2,3,4)
• InChI Key： VSNHCAURESNICA-UHFFFAOYSA-N
• SMILES： N(O)C(N)=O

Computed Properties

• Exact Mass: 79.02470200g/mol
• Monoisotopic Mass: 79.02470200g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives

Additional information on Hydroxy Urea-13C,15N2

Hydroxy Urea-13C,15N2: A Comprehensive Overview

Hydroxy Urea-13C,15N2 (CAS No: 1246814-92-5) is a specialized compound that has garnered significant attention in the fields of biochemistry and molecular biology due to its unique properties and applications. This compound is a derivative of hydroxyurea, a well-known antineoplastic agent, with isotopic labeling using carbon-13 (¹³C) and nitrogen-15 (¹⁵N). The incorporation of these stable isotopes allows for precise tracking and analysis in metabolic studies, making it an invaluable tool in modern research.

The molecular structure of Hydroxy Urea-¹³C,¹⁵N₂ consists of a urea moiety with a hydroxyl group attached to one of the nitrogen atoms. The isotopic labeling enhances its utility in techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR), enabling researchers to study molecular interactions and pathways with unprecedented accuracy. Recent advancements in isotope tracing methods have further solidified its role in elucidating complex biological processes.

One of the most notable applications of Hydroxy Urea-¹³C,¹⁵N₂ is in the study of cancer metabolism. Researchers have utilized this compound to investigate the Warburg effect, a hallmark of cancer cells characterized by increased glycolysis even in the presence of oxygen. By incorporating ¹³C and ¹⁵N, scientists can trace the fate of metabolites within tumor cells, providing insights into therapeutic targets and resistance mechanisms.

In addition to oncology research, Hydroxy Urea-¹³C,¹⁵N₂ has found applications in pharmacokinetics and drug development. Its ability to serve as a tracer allows researchers to monitor drug distribution, metabolism, and excretion in vivo. This capability is particularly valuable in early-stage drug discovery, where understanding the pharmacokinetic profile is crucial for optimizing therapeutic candidates.

The synthesis of Hydroxy Urea-¹³C,¹⁵N₂ involves advanced chemical techniques to ensure high purity and isotopic enrichment. Recent studies have focused on improving synthetic methodologies to enhance yield and reduce costs, making this compound more accessible for widespread use in academic and industrial settings.

From a safety standpoint, while Hydroxy Urea itself is classified as a hazardous substance due to its potential cytotoxic effects, the isotopically labeled version (Hydroxy Urea-¹³C,¹⁵N₂) does not pose additional risks beyond those associated with the parent compound. Proper handling protocols are essential to ensure user safety and compliance with regulatory standards.

In conclusion, Hydroxy Urea-¹³C,¹⁵N₂ (CAS No: 1246814-92-5) stands as a testament to the power of isotopic labeling in advancing biomedical research. Its versatility across multiple disciplines underscores its importance as a tool for unraveling complex biological phenomena and driving innovation in therapeutic development.